Cas no 628330-95-0 (1H-Pyrazole-4-carboxylic acid, 3-(1-methylbutyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3-(1-methylbutyl)-, ethyl ester
• CAS No: 628330-95-0
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 1640654
• Update Time: 2024-09-12

1H-Pyrazole-4-carboxylic acid, 3-(1-methylbutyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-(1-methylbutyl)-, ethyl ester

• Inchi： 1S/C11H18N2O2/c1-4-6-8(3)10-9(7-12-13-10)11(14)15-5-2/h7-8H,4-6H2,1-3H3,(H,12,13)
• InChI Key： JFDZJLDYCAGRLA-UHFFFAOYSA-N
• SMILES： N1C=C(C(OCC)=O)C(C(C)CCC)=N1

Computed Properties

• Exact Mass: 210.13694

Experimental Properties

• Density: 1.059±0.06 g/cm3(Predicted)
• Boiling Point: 348.5±30.0 °C(Predicted)
• PSA: 54.98
• pka: 12.24±0.50(Predicted)